ethyl (4-chloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetate

• Molecular Formula: C10H10ClN3O2
• Molecular Weight: 239.66 g/mol
• IUPAC Name: ethyl 2-(4-chloropyrrolo[3,2-d]pyrimidin-5-yl)acetate
• InChI: InChI=1S/C10H10ClN3O2/c1-2-16-8(15)5-14-4-3-7-9(14)10(11)13-6-12-7/h3-4,6H,2,5H2,1H3
• InChI Key: CNCJJFYXDDFPBX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C=CC2=C1C(=NC=N2)Cl

Description

Ethyl (4-chloro-5H-pyrrolo[3,2-d]pyrimidin-5-yl)acetate is a useful research compound. Its molecular formula is C10H10ClN3O2 and its molecular weight is 239.66 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a suspension of 4-chloro-5H-pyrrolo[3,2-d]pyrimidine (200 mg) in N,N-dimethylformamide (1.3 mL) was added cesium carbonate (615 mg) under ice-cooling, and the mixture was stirred while warming to room temperature for 15 min. To the reaction mixture was added ethyl bromoacetate (326 mg), and the mixture was stirred at room temperature for 2.5 hrs. The reaction mixture was diluted with water (20 mL) and extracted with ethyl acetate (20 mL×3). The organic layer washed with saturated brine (20 mL×3) and dried over anhydrous magnesium sulfate. The solvent was evaporated under reduced pressure, and the obtained residue was subjected to silica gel column chromatography (silica gel, eluent:hexane/ethyl acetate=90/10→0/10). The object fraction was concentrated under reduced pressure and dried to give the title compound (210 mg) as white powder crystals.